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CAS No.: 500-12-9
Cat. No.: B1240653
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
chemical synthesis of DL-Goitrin ((£)-5-vinyl-1,3-oxazolidine-2-thione), a compound of
significant interest for its antithyroid properties and potential applications in biomedical
research. The following sections detail a reliable synthetic route, characterization data, and the
biological context of Goitrin's activity.

Introduction

DL-Goitrin is a naturally occurring cyclic thiocarbamate found in cruciferous vegetables. It is
formed from the hydrolysis of its precursor, progoitrin. Goitrin is a potent inhibitor of thyroid
peroxidase (TPO), a key enzyme in the biosynthesis of thyroid hormones.[1] This inhibitory
action makes DL-Goitrin a valuable tool for studying thyroid physiology and pathology, and a
lead compound for the development of novel therapeutics targeting thyroid function. The
synthesis outlined below provides a reliable method for obtaining DL-Goitrin for research
purposes.
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Synthetic Pathway Overview

The synthesis of DL-Goitrin can be achieved through a two-step process starting from the
commercially available precursor, 3,4-epoxy-1-butene. The first step involves the formation of
the key intermediate, DL-1-amino-3-buten-2-ol. The second step is the cyclization of this amino
alcohol to yield the final product, DL-Goitrin.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of DL-Goitrin.

. Starting Typical
Step Reaction ] Product Reagents Solvent ]
Material Yield
) Acetone
Synthesis ]
DL-1- cyanohydri ]
of DL-1- 3,4-Epoxy- ) o Diethyl
1 _ Amino-3- n, Lithium ~60-70%
Amino-3- 1-butene ] ether
buten-2-ol aluminum
buten-2-ol )
hydride
o Carbon
Cyclization  DL-1- o
) o disulfide,
2 to DL- Amino-3- DL-Goitrin _ Ethanol ~75-85%
o Potassium
Goitrin buten-2-ol _
hydroxide

Experimental Protocols
Step 1: Synthesis of DL-1-Amino-3-buten-2-ol

This procedure involves the formation of an intermediate aminonitrile from 3,4-epoxy-1-butene,
followed by its reduction to the desired amino alcohol.

Materials:
e 3,4-Epoxy-1-butene
» Acetone cyanohydrin

e Lithium aluminum hydride (LiAIH4)
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e Anhydrous diethyl ether

 Sulfuric acid (dilute)

e Sodium sulfate (anhydrous)

» Round-bottom flasks

» Reflux condenser

e Dropping funnel

o Magnetic stirrer

* Ice bath

Procedure:

» Formation of the Aminonitrile Intermediate:

o In a fume hood, a solution of 3,4-epoxy-1-butene (1 equivalent) in anhydrous diethyl ether
is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice
bath.

o Acetone cyanohydrin (1.1 equivalents) is added dropwise to the stirred solution. The
reaction is allowed to proceed at 0°C for 1 hour and then at room temperature for 12-18
hours.

o The reaction progress can be monitored by thin-layer chromatography (TLC).
e Reduction of the Aminonitrile:

o In a separate flask, a suspension of lithium aluminum hydride (2 equivalents) in anhydrous
diethyl ether is prepared under an inert atmosphere (e.g., nitrogen or argon) and cooled in
an ice bath.

o The aminonitrile solution from the previous step is added dropwise to the LiAIH4
suspension with vigorous stirring.
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o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then refluxed for 4-6 hours.

o Work-up and Purification:

o The reaction is carefully quenched by the slow, dropwise addition of water, followed by a
15% sodium hydroxide solution, and then more water, while cooling in an ice bath.

o The resulting precipitate is filtered off and washed with diethyl ether.

o The combined organic phases are dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure to yield crude DL-1-amino-3-buten-2-ol.

o The crude product can be purified by vacuum distillation.

Step 2: Synthesis of DL-Goitrin

This step involves the cyclization of DL-1-amino-3-buten-2-ol with carbon disulfide.
Materials:

DL-1-Amino-3-buten-2-ol

o Carbon disulfide (CS2)

e Potassium hydroxide (KOH)
e Ethanol

e Hydrochloric acid (dilute)

» Round-bottom flask

» Reflux condenser

e Magnetic stirrer

Procedure:
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» Reaction Setup:

o DL-1-amino-3-buten-2-ol (1 equivalent) is dissolved in ethanol in a round-bottom flask
equipped with a magnetic stirrer.

o Potassium hydroxide (1.1 equivalents) is added to the solution and stirred until dissolved.

o Carbon disulfide (1.2 equivalents) is added dropwise to the stirred solution at room
temperature.

e Cyclization:

o After the addition of CS2, the reaction mixture is heated to reflux for 3-5 hours. The
progress of the reaction can be monitored by TLC.

o Work-up and Purification:

o After cooling to room temperature, the reaction mixture is acidified with dilute hydrochloric
acid to a pH of approximately 5-6.

o The solvent is removed under reduced pressure.
o The residue is extracted with a suitable organic solvent (e.g., ethyl acetate).

o The combined organic extracts are washed with brine, dried over anhydrous sodium
sulfate, and the solvent is evaporated.

o The resulting crude DL-Goitrin can be purified by recrystallization or column
chromatography to yield a white solid.

Characterization Data

e 'H-NMR (in CDCls): Chemical shifts (d) will be observed for the vinyl protons (CH=CHz), the
methine proton adjacent to the oxygen and the vinyl group, and the methylene protons of the
ring.

» IR (KBr): Characteristic absorption bands are expected for the N-H stretch, C=S stretch, and
C-O-C stretch.
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Visualizations
Synthetic Workflow for DL-Goitrin

—— s e s
3,4-Epoxy-1-butene Step 1: Aminonitrile Formation & Reduction Yield: ~60-70% DL-1-Amino-3-buten-2-ol Step 2: Cyclization with CS2 Yield: ~75-85%

Click to download full resolution via product page

Caption: Synthetic pathway for DL-Goitrin.

Mechanism of Thyroid Peroxidase Inhibition by Goitrin
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Caption: Goitrin inhibits thyroid hormone synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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